4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine
Description
This compound features a pyrimidine core substituted with a methylsulfanyl group at position 2, a methyl group at position 5, and a piperazine ring linked to a 4-methoxypyrimidin-2-yl moiety at position 2. Piperazine-pyrimidine hybrids are widely explored in medicinal chemistry due to their versatility in targeting receptors and enzymes.
Properties
IUPAC Name |
4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-methylsulfanylpyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N6OS/c1-11-10-17-15(23-3)19-13(11)20-6-8-21(9-7-20)14-16-5-4-12(18-14)22-2/h4-5,10H,6-9H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIQIMRSGYDVNSV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1N2CCN(CC2)C3=NC=CC(=N3)OC)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N6OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
The primary target of the compound “4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine” is Nitric oxide synthase, inducible . Nitric oxide synthase is an enzyme that is involved in the production of nitric oxide (NO), a molecule that plays a crucial role in many physiological and pathological processes within the cardiovascular, immune, and nervous systems.
Mode of Action
The compound interacts with its target, Nitric oxide synthase, by binding to the active site of the enzyme. This interaction can lead to changes in the enzyme’s activity, which can affect the production of nitric oxide. .
Biochemical Pathways
The compound’s interaction with Nitric oxide synthase can affect various biochemical pathways that involve nitric oxide. Nitric oxide is a signaling molecule that plays a role in various physiological processes such as vasodilation, immune response, and neurotransmission. By influencing the activity of Nitric oxide synthase, the compound can potentially affect these processes.
Result of Action
The molecular and cellular effects of the compound’s action largely depend on its interaction with Nitric oxide synthase and the resulting changes in nitric oxide production. Changes in nitric oxide levels can have various effects on cellular functions, including cell signaling, immune response, and vasodilation.
Comparison with Similar Compounds
Comparison with Structural Analogues
Structural and Functional Similarities
The compound shares structural motifs with several classes of bioactive molecules, particularly piperazine-linked heterocycles. Below is a comparative analysis of key analogues:
Table 1: Structural and Functional Comparison
Key Structural and Pharmacological Insights
Substituent Position Effects: The 5-methyl group in the target compound contrasts with the 5-fluoro group in SCH 66712. While fluoro substitution enhances CYP2D6 inactivation, methyl groups at position 5 of pyrimidine (as in the target) are associated with reduced 5-HT7 receptor binding .
Synthesis and Yield: The target compound’s synthesis likely involves nucleophilic substitution between a methylsulfanyl precursor and a piperazine derivative, similar to methods in (61% yield under ethanol reflux) . Higher yields (70–81%) are reported for nitroimidazole analogues in , attributed to optimized coupling conditions .
Metabolic Enzymes: The methylsulfanyl group differentiates it from SCH 66712’s mechanism-based CYP2D6 inhibition, but similar piperazine-pyrimidine scaffolds may share off-target interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
